Cas no 2097860-73-4 (N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 2097860-73-4
• MF: C₁₈H₁₉N₃O₅S
• MW: 389.425563097
• CID: 5468986
• Update Time: 2025-10-30

N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C18H19N3O5S/c22-18-2-1-5-21(18)14-8-13(10-19-12-14)11-20-27(23,24)15-3-4-16-17(9-15)26-7-6-25-16/h3-4,8-10,12,20H,1-2,5-7,11H2
• InChI Key： XTXKNOIHTWFDHP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NCC1=CN=CC(=C1)N1C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 389.10454189 g/mol
• Monoisotopic Mass: 389.10454189 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 389.4
• XLogP3: 0.5
• Topological Polar Surface Area: 106

Additional information on N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Comprehensive Analysis of N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 2097860-73-4)

In the rapidly evolving field of pharmaceutical chemistry, N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 2097860-73-4) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique pyridin-3-yl and benzodioxine moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a 2-oxopyrrolidin-1-yl group with a sulfonamide functionality, offering a versatile scaffold for medicinal chemistry.

The compound's CAS No. 2097860-73-4 serves as a critical identifier in global chemical databases, facilitating its traceability in academic and industrial research. Its molecular structure features a pyridine ring linked to a benzodioxine core via a methylene bridge, a configuration that enhances its binding affinity to biological targets. This structural motif is increasingly relevant in the design of small-molecule inhibitors, a hot topic in contemporary drug development. Recent studies highlight its potential role in modulating enzyme activity, particularly in pathways associated with inflammation and metabolic disorders.

One of the most searched questions in AI-driven drug discovery platforms revolves around the synthetic accessibility of complex sulfonamides like N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide. The compound's synthesis typically involves multi-step organic reactions, including amide coupling and sulfonylation, which are widely discussed in medicinal chemistry forums. Its physicochemical properties, such as solubility and logP, are also frequently queried in computational chemistry tools, reflecting the growing demand for ADMET prediction (Absorption, Distribution, Metabolism, Excretion, and Toxicity) in early-stage research.

In the context of personalized medicine, this compound's target selectivity has garnered attention. The integration of high-throughput screening (HTS) and fragment-based drug design has accelerated its evaluation against various biological targets. For instance, its interaction with G-protein-coupled receptors (GPCRs) is a subject of ongoing investigation, aligning with the current trend of exploring allosteric modulators in therapeutic development. Such applications are frequently highlighted in biomedical literature and patent filings, underscoring its commercial and scientific value.

From an SEO perspective, keywords like "sulfonamide derivatives," "pyridine-based compounds," and "benzodioxine sulfonamide" are highly relevant to this discussion. These terms resonate with researchers searching for structure-activity relationships (SAR) or lead optimization strategies. Additionally, the compound's CAS number (2097860-73-4) is a precise search term often used in chemical vendor databases and regulatory documents, making it essential for visibility in specialized search engines like SciFinder or Reaxys.

Environmental and green chemistry considerations are also pivotal in modern research. The synthesis of N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is being optimized to reduce hazardous waste, a topic frequently explored in process chemistry journals. Innovations such as catalytic methods and solvent-free reactions are being applied to enhance its sustainability profile, addressing the industry's shift toward eco-friendly synthesis.

In conclusion, N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 2097860-73-4) represents a compelling case study in modern drug discovery. Its multifaceted applications, from targeted therapy to computational modeling, reflect the compound's adaptability to cutting-edge research trends. As the scientific community continues to explore its potential, this sulfonamide derivative is poised to remain a focal point in pharmaceutical innovation.